Cas no 65199-13-5 (Benzene, [2-(methylthio)ethoxy]-)

• Product Name: Benzene, [2-(methylthio)ethoxy]-
• CAS No: 65199-13-5
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 402892
• PubChem ID: 5015172
• Update Time: 2025-04-19

Benzene, [2-(methylthio)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [2-(methylthio)ethoxy]-
• 2-methylsulfanylethoxybenzene
• SCHEMBL11285757
• DTXSID00407530
• 65199-13-5
• AKOS024324157
• [2-(Methylthio)ethoxy]benzene

• Inchi： 1S/C9H12OS/c1-11-8-7-10-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： OWLBOFNPZLGUHY-UHFFFAOYSA-N
• SMILES： S(C)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 168.06096
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers